Cas no 1824341-74-3 (Tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate)
Tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1824341-74-3
- tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate
- EN300-1603763
- Tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate
-
- Inchi: 1S/C14H26N2O3/c1-13(2,3)19-12(17)16-7-4-11(15)10-14(16)5-8-18-9-6-14/h11H,4-10,15H2,1-3H3
- InChI Key: IHCKELKDPBJMHS-UHFFFAOYSA-N
- SMILES: O1CCC2(CC1)CC(CCN2C(=O)OC(C)(C)C)N
Computed Properties
- Exact Mass: 270.19434270g/mol
- Monoisotopic Mass: 270.19434270g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 64.8Ų
Tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR027V6A-50mg |
tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate |
1824341-74-3 | 95% | 50mg |
$372.00 | 2025-02-15 | |
| Aaron | AR027V6A-100mg |
tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate |
1824341-74-3 | 95% | 100mg |
$542.00 | 2025-02-15 | |
| Aaron | AR027V6A-250mg |
tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate |
1824341-74-3 | 95% | 250mg |
$765.00 | 2025-02-15 | |
| Aaron | AR027V6A-500mg |
tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate |
1824341-74-3 | 95% | 500mg |
$1190.00 | 2025-02-15 | |
| Aaron | AR027V6A-1g |
tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate |
1824341-74-3 | 95% | 1g |
$1519.00 | 2025-02-15 | |
| Aaron | AR027V6A-2.5g |
tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate |
1824341-74-3 | 95% | 2.5g |
$2950.00 | 2025-02-15 | |
| Aaron | AR027V6A-5g |
tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate |
1824341-74-3 | 95% | 5g |
$4353.00 | 2025-03-11 | |
| Aaron | AR027V6A-10g |
tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate |
1824341-74-3 | 95% | 10g |
$6443.00 | 2023-12-15 | |
| 1PlusChem | 1P027UXY-50mg |
tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate |
1824341-74-3 | 95% | 50mg |
$363.00 | 2024-06-18 | |
| 1PlusChem | 1P027UXY-100mg |
tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate |
1824341-74-3 | 95% | 100mg |
$527.00 | 2024-06-18 |
Tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on Tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate
Recent Advances in the Study of Tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate (CAS: 1824341-74-3)
The compound Tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate (CAS: 1824341-74-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique 9-oxa-1-azaspiro[5.5]undecane core, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases.
One of the key areas of interest is the role of this compound in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. Researchers have demonstrated that the spirocyclic framework of Tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate can be functionalized to produce derivatives with enhanced binding affinity and selectivity for GABAA receptors. These findings are particularly relevant for the development of next-generation anxiolytics and anticonvulsants, offering potential improvements over existing therapies in terms of efficacy and side effect profiles.
In addition to its applications in CNS drug development, recent publications have explored the use of this compound as a building block for protease inhibitors. The 4-amino group and the tert-butyloxycarbonyl (Boc) protecting group provide strategic handles for further chemical modifications, enabling the synthesis of peptidomimetics with potent inhibitory activity against viral proteases. For instance, derivatives of this compound have shown promising results in preclinical studies targeting the main protease (Mpro) of SARS-CoV-2, suggesting its utility in the fight against emerging viral pathogens.
From a synthetic chemistry perspective, advancements have been made in the scalable production of Tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate. Recent methodologies emphasize green chemistry principles, utilizing catalytic asymmetric synthesis and flow chemistry techniques to improve yield and reduce environmental impact. These innovations not only enhance the accessibility of this compound for research purposes but also align with the pharmaceutical industry's growing commitment to sustainable practices.
Looking ahead, the multifaceted applications of Tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate underscore its importance as a key intermediate in medicinal chemistry. Ongoing research is expected to further elucidate its potential in targeting other biological pathways, such as kinase inhibition and epigenetic modulation. As the scientific community continues to explore the therapeutic possibilities of this compound, it is poised to play a pivotal role in the development of innovative treatments for a wide range of diseases.
1824341-74-3 (Tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)